Palladium dioxide
Cat. No. B078440
CAS RN:
12036-04-3
M. Wt: 138.4 g/mol
InChI Key: OHQLYLRYQSZVLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Palladium Dioxide, also known as Palladium (II) oxide, is an inorganic compound with the formula PdO . It is the only well-characterized oxide of palladium . It is a greenish-black powder and is insoluble in water .
Synthesis Analysis
Palladium Dioxide is prepared by treating the metal with oxygen . Above about 900 °C, the oxide reverts to palladium metal and oxygen gas . It is not attacked by acids . The oxide is often obtained as a poorly defined material that is generated for applications as a catalyst .Molecular Structure Analysis
The structure of PdO is tetragonal (P 42/ mmc) a = 3.044, c = 5.328 Å . The Pd atoms are square planar as expected for a d8 metal ion and the oxygen atoms are approximately tetrahedral .Chemical Reactions Analysis
Palladium-based materials are regarded as potential substitutes for platinum-based catalysts in fuel cells . They are used for the oxygen reduction reaction (ORR) . Influencing factors, including alloying, structure, strain and ligands, particle size, crystal facets and dealloying are considered with a view to informing the theoretical feasibility to enhance the ORR activity .Physical And Chemical Properties Analysis
Palladium Dioxide is a dark, almost black powder under standard conditions . It has a notably high melting point of approximately 750 degrees Celsius . Its molar mass is calculated to be around 122.42 g/mol .Safety And Hazards
Future Directions
properties
IUPAC Name |
dioxopalladium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2O.Pd |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHQLYLRYQSZVLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Pd]=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O2Pd |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065190 |
Source
|
| Record name | Palladium oxide (PdO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Palladium dioxide | |
CAS RN |
12036-04-3 |
Source
|
| Record name | Palladium oxide (PdO2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12036-04-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palladium oxide (PdO2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036043 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Palladium oxide (PdO2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Palladium oxide (PdO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Palladium dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.657 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
For This Compound
84
Citations
… potential of the electrode would probably be controlled by both reactions, maybe with the dioxide system as the more important one, since it seems necessary to have palladium dioxide …
Number of citations: 69
www.sciencedirect.com
… The chemical composition of palladium components includes metallic palladium, palladium (III) oxide, and palladium dioxide. All samples have narrow lines (3–5 Oe) with ag factor of …
Number of citations: 5
www.mdpi.com
… Palladium dioxide is known to be unstable in its anhydrous form; (32, 37, 39, 42, 43) … (20, 43) The E b of the O1s peak for palladium dioxide is unknown; however, the E b of oxygen in …
Number of citations: 143
pubs.acs.org
A high surface area 3D ordered SnO 2 inverted opal with walls composed of interconnected nanocrystals is reported using a facile approach with tin acetate precursors. The …
Number of citations: 94
pubs.acs.org
… This deposit is doubtless palladium dioxide. as it liberates chlorine when treated with hydrochloric acid, and carbon dioxide when warmed with oxalic acid. At the same time, black, …
Number of citations: 2
scholar.archive.org
… Alternate treatments with O2 and H2 gases led to the disappearance of palladium dioxide and the reduction of PdO to the Pd metal. After the volume doping of nanoplayers with …
Number of citations: 25
link.springer.com
… [13] suggested that palladium dioxide is unstable and begins to decompose in air at 340 K … [14] also suggested that the dissociation of palladium dioxide occurred neighboring at 370 K. …
Number of citations: 4
www.sciencedirect.com
… Abstract:Theoretical studies on rutile type Palladium Dioxide were carried out with the aim of analyzing structural and electronic properties at ambient condition using the first principle …
Number of citations: 7
pubs.aip.org
… The brown palladium dioxide was filtered through a small filter paper and washed with hot water freshly distilled. … The palladium dioxide was dissolved by pouring 4 cc. …
Number of citations: 12
pubs.acs.org
… O 2 and H 2 multiple alternate exposures resulted in the disappearance of palladium dioxide and PdO recovery to the metallic Pd. Under Pd bulk doping of nanolayers PdO and PdO 2 …
Number of citations: 26
www.sciencedirect.com
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